2-(4-Nitrophenyl)-1,3-thiazole-5-carboxylic acid
Overview
Description
“2-(4-Nitrophenyl)-1,3-thiazole-5-carboxylic acid” is a complex organic compound that contains a thiazole ring and a nitrophenyl group . Thiazole is a heterocyclic compound that consists of a five-membered ring containing one nitrogen atom, one sulfur atom, and three carbon atoms. The nitrophenyl group is a functional group consisting of a phenyl ring and a nitro group (-NO2). The carboxylic acid group (-COOH) is attached to the 5-position of the thiazole ring .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the thiazole ring, the nitrophenyl group, and the carboxylic acid group . The exact arrangement of these groups would depend on the specific synthesis pathway used .
Chemical Reactions Analysis
The chemical reactions involving this compound would likely be influenced by the functional groups present in the molecule . The nitro group is electron-withdrawing, which could make the phenyl ring more susceptible to electrophilic aromatic substitution reactions. The carboxylic acid group could undergo typical acid-base reactions, and the thiazole ring might participate in reactions specific to heterocycles .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure . For example, the presence of the polar carboxylic acid group could increase its solubility in water, while the aromatic nitrophenyl group could contribute to its UV-visible absorption properties .
Safety and Hazards
The safety and hazards associated with this compound would depend on its specific physical and chemical properties . For example, many nitrophenyl compounds are considered hazardous due to their potential for causing skin and eye irritation, as well as their potential toxicity if ingested or inhaled .
Future Directions
The study of this compound could open up new avenues in various fields, depending on its physical, chemical, and biological properties. It could be of interest in medicinal chemistry if it shows promising biological activity. Additionally, its synthesis and characterization could provide valuable insights into the chemistry of thiazole and nitrophenyl compounds .
properties
IUPAC Name |
2-(4-nitrophenyl)-1,3-thiazole-5-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6N2O4S/c13-10(14)8-5-11-9(17-8)6-1-3-7(4-2-6)12(15)16/h1-5H,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MGZKEYFJHPBVRO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NC=C(S2)C(=O)O)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Nitrophenyl)-1,3-thiazole-5-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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